Cas no 169674-14-0 (1H-Indole-2-carboxylic acid, 5-chloro-6-fluoro-, methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 5-chloro-6-fluoro-, methyl ester
• CAS No: 169674-14-0
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 1351480
• PubChem ID: 18986230
• Update Time: 2025-04-20

1H-Indole-2-carboxylic acid, 5-chloro-6-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-chloro-6-fluoro-, methyl ester
• Methyl 5-chloro-6-fluoro-1H-indole-2-carboxylate
• Methyl5-chloro-6-fluoro-1H-indole-2-carboxylate
• 5-chloro-6-fluoroindole-2-carboxylic acid methyl ester
• 5-Chloro-6-fluoro-1H-indole-2-carboxylic acid methyl ester
• Methyl 5-chloro-6-fluoroindole-2-carboxylate
• BSCVUXIUVIUPCJ-UHFFFAOYSA-N
• 169674-14-0
• SCHEMBL741955
• DB-221183

• Inchi： 1S/C10H7ClFNO2/c1-15-10(14)9-3-5-2-6(11)7(12)4-8(5)13-9/h2-4,13H,1H3
• InChI Key： BSCVUXIUVIUPCJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C=C(C(=O)OC)N2)F

Computed Properties

• Exact Mass: 227.01501
• Monoisotopic Mass: 227.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives